Cas no 69003-47-0 (b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI))

b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI) structure
69003-47-0 structure
Product Name:b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI)
CAS No:69003-47-0
MF:C18H32NNaO5
MW:365.440156936646
CID:515685
PubChem ID:56841523
Update Time:2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI)
    • sodium N-(2-carboxyethyl)-N-(1-oxododecyl)-beta-alaninate
    • sodium,3-[2-carboxyethyl(dodecanoyl)amino]propanoate
    • sodium 3-(2-carboxyethyl-dodecanoyl-amino)propanoate
    • NS00091216
    • UNII-B80PV29PRU
    • DTXSID30219062
    • B80PV29PRU
    • 69003-47-0
    • EINECS 273-681-7
    • .BETA.-ALANINE, N-(2-CARBOXYETHYL)-N-(1-OXODODECYL)-, SODIUM SALT (1:1)
    • Inchi: 1S/C18H33NO5.Na/c1-2-3-4-5-6-7-8-9-10-11-16(20)19(14-12-17(21)22)15-13-18(23)24;/h2-15H2,1H3,(H,21,22)(H,23,24);/q;+1/p-1
    • InChI Key: ATVSSLLGMPQIQW-UHFFFAOYSA-M
    • SMILES: [Na+].O=C(CCCCCCCCCCC)N(CCC(=O)O)CCC(=O)[O-]

Computed Properties

  • Exact Mass: 440.29266
  • Monoisotopic Mass: 440.29266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 52.6
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